![molecular formula C11H15NO2 B1338689 N-(4-hydroxybutyl)benzamide CAS No. 102877-79-2](/img/structure/B1338689.png)
N-(4-hydroxybutyl)benzamide
Overview
Description
N-(4-hydroxybutyl)benzamide, also known as HBB, is a chemical compound with the molecular formula C11H15NO2 . It is supplied by Sigma-Aldrich to researchers as part of a collection of unique chemicals .
Synthesis Analysis
The synthesis of benzamides, including this compound, can be achieved through the direct condensation of carboxylic acids and amines under ultrasonic irradiation in the presence of a Lewis acidic ionic liquid immobilized on diatomite earth . This method is considered green, rapid, mild, and highly efficient .Chemical Reactions Analysis
While specific chemical reactions involving this compound are not mentioned in the search results, benzamides in general are known to be produced from the reaction between carboxylic acids and amines at high temperatures .Scientific Research Applications
Chemical Synthesis and Structural Analysis
N-(4-hydroxybutyl)benzamide has been utilized in the field of chemical synthesis. For instance, its derivatives, N-(4-aryl-4-hydroxybutyl)benzamides, have been cyclized under Bischler-Napieralski conditions to form 3-arylmethylidene-4,5-dihydro-3H-pyrroles. The structural configurations of these compounds, such as the E-isomer, have been confirmed through X-ray crystallographic analysis (Browne, Skelton, & White, 1981).
Application in Coordination Chemistry
In coordination chemistry, ligands based on this compound derivatives have shown promising applications. One such example is the 2-hydroxy-N-{2-[2-hydroxybutyl)amino]ethyl}benzamide ligand, which coordinates with copper ions to form anionic metalloligands. These metalloligands, when combined with lanthanide salts, yield tetranuclear [Cu-Ln]₂ complexes. These complexes have demonstrated potential in creating single-molecule magnets and single-chain magnets (Costes, Vendier, & Wernsdorfer, 2010).
Medicinal Chemistry and Drug Synthesis
In medicinal chemistry, derivatives of this compound have been synthesized and investigated for their potential as therapeutic agents. For example, N-(4-tertbutylphenylcarbamoyl)benzamide, a synthesized derivative, displayed significant cytotoxic activity against HeLa cells, suggesting its potential as an anticancer agent (Purwanto et al., 2021).
Photocatalysis in Environmental Applications
This compound derivatives have also been explored in photocatalysis for environmental applications. For example, Cu2O/TiO2, Bi2O3/TiO2, and ZnMn2O4/TiO2 heterojunctions, involving benzamide derivatives, have been investigated for their potential in water decontamination technology, demonstrating their ability to induce oxidation processes under visible light (Bessekhouad, Robert, & Weber, 2005).
Antimicrobial Research
Synthesis and biological evaluation of novel N-(2-hydroxy-4(or 5)-nitro/aminophenyl)benzamides, closely related to this compound, have been carried out to investigate their antimicrobial properties. These derivatives have shown broad-spectrum activity against various microorganisms, including drug-resistant strains, highlighting their potential in developing new antimicrobial agents (Ertan et al., 2007).
Future Directions
The N-butyl-N-(4-hydroxybutyl)-nitrosamine (BBN) model, which involves a compound similar to N-(4-hydroxybutyl)benzamide, is an invaluable experimental tool for bladder cancer research . BBN-induced bladder cancer in rodents resembles human bladder cancer in its morphological, biological, and molecular features .
Properties
IUPAC Name |
N-(4-hydroxybutyl)benzamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NO2/c13-9-5-4-8-12-11(14)10-6-2-1-3-7-10/h1-3,6-7,13H,4-5,8-9H2,(H,12,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BXWSEVKWUMTFDZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)NCCCCO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30459047 | |
Record name | Benzamide, N-(4-hydroxybutyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30459047 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
193.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
102877-79-2 | |
Record name | Benzamide, N-(4-hydroxybutyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30459047 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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